Cas no 211032-07-4 (4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole)

• Product name: 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole
• CAS No: 211032-07-4
• MF: C₁₆H₉BrF₃NS
• MW: 384.213572263718
• CID: 1005211
• PubChem ID: 19369893

4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)phenyl)thiazole
• Thiazole, 4-(4-bromophenyl)-2-[4-(trifluoromethyl)phenyl]-
• 4-(4-broMophenyl)-2-[4-(trifluoroMethyl)phenyl]-1,3-thiazole
• 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole
• 4-(4-bromophenyl)-2-[4-(trifluoromethyl)phenyl]Thiazole
• AK103511
• ANW-64728
• CTK8C0474
• I14-11439
• KB-238167
• SureCN8088968
• DTXSID00598437
• SCHEMBL8088968
• HOEMWNULJPQTLA-UHFFFAOYSA-N
• 211032-07-4
• AKOS015899774

• MDL： MFCD17215377
• Inchi： InChI=1S/C16H9BrF3NS/c17-13-7-3-10(4-8-13)14-9-22-15(21-14)11-1-5-12(6-2-11)16(18,19)20/h1-9H
• InChI Key： HOEMWNULJPQTLA-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C(F)(F)F)C2=NC(=CS2)C3=CC=C(C=C3)Br

Computed Properties

• Exact Mass: 382.95917
• Monoisotopic Mass: 382.95912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.522
• Boiling Point: 449.2°C at 760 mmHg
• Flash Point: 225.4°C
• Refractive Index: 1.584
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole

Comprehensive Overview of 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole (CAS No. 211032-07-4)

The compound 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole (CAS No. 211032-07-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This thiazole-derived compound features a unique combination of a bromophenyl group and a trifluoromethylphenyl moiety, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the most compelling aspects of 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole is its structural versatility. The presence of the bromine atom and the trifluoromethyl group makes it an excellent candidate for further chemical modifications, such as cross-coupling reactions, which are pivotal in drug discovery and development. The thiazole ring, a common motif in bioactive molecules, further enhances its relevance in designing new therapeutic agents. Recent studies have explored its potential as a scaffold for kinase inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders.

In the realm of materials science, 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole has shown promise due to its electronic and photophysical properties. The trifluoromethyl group, known for its electron-withdrawing effects, can influence the compound's behavior in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the growing demand for sustainable and high-performance materials in the tech industry, where fluorinated compounds are increasingly sought after for their stability and efficiency.

The synthesis of 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, addressing the challenges associated with complex heterocyclic systems. These innovations are particularly relevant to researchers looking for efficient and scalable methods to produce high-quality compounds for industrial and academic purposes.

From a commercial perspective, the demand for 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole is driven by its potential in high-value applications. Pharmaceutical companies are exploring its use in drug discovery pipelines, while material scientists are investigating its role in next-generation optoelectronic devices. The compound's CAS No. 211032-07-4 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in global supply chains.

Environmental and safety considerations are also paramount when working with 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to minimize any potential risks. This aligns with the broader industry trend toward green chemistry and sustainable practices, which emphasize the importance of eco-friendly synthesis and waste reduction.

In conclusion, 4-(4-Bromophenyl)-2-(4-(trifluoromethyl)-phenyl)thiazole (CAS No. 211032-07-4) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and diverse applications make it a valuable subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovations across multiple industries.